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Compound of Interest

Compound Name: Isobutylcyclopentane

Cat. No.: B1594832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data for

Isobutylcyclopentane (CAS No. 3788-32-7), tailored for a technical audience. It includes a

summary of its physicochemical properties, toxicological profile, and flammability, along with

detailed descriptions of the standardized experimental protocols used to determine these

characteristics.

Chemical and Physical Properties
Isobutylcyclopentane is a cyclic alkane with the molecular formula C9H18.[1][2] It is a

colorless liquid and is used as a solvent and a chemical intermediate in the synthesis of various

organic compounds.[1]

Table 1: Physical and Chemical Properties of Isobutylcyclopentane
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Property Value Source

Molecular Formula C9H18 [1][2][3]

Molecular Weight 126.24 g/mol [1][2][3]

CAS Number 3788-32-7 [1][3][4]

Appearance Colorless liquid [1]

Melting Point -115.22 °C [1]

Boiling Point 147.97 °C [1]

Flash Point 31.5 °C [1]

Density 0.7769 g/cm³ [1]

Vapor Pressure 4.95 mmHg at 25°C [1]

Refractive Index 1.4273 [1]

Toxicological Data
Isobutylcyclopentane is classified as harmful if swallowed and is very toxic to aquatic life.[2]

[3][5] Overexposure may lead to skin and eye irritation and can have anesthetic effects such as

drowsiness, dizziness, and headache.[3][6][7]

Table 2: Summary of Toxicological Hazards
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Hazard GHS Classification Key Findings

Acute Oral Toxicity
Category 4: Harmful if

swallowed (H302)

Based on aggregated

notifications to the ECHA C&L

Inventory.[2][3][5]

Skin Irritation
Not classified, but irritation is a

potential hazard.

Overexposure may cause skin

irritation.[3][6][7]

Eye Irritation
Not classified, but irritation is a

potential hazard.

Overexposure may cause eye

irritation.[3][6][7]

Acute Aquatic Toxicity
Category 1: Very toxic to

aquatic life (H400)

Based on aggregated

notifications to the ECHA C&L

Inventory.[2][3][5]

Neurotoxicity
Neurotoxin - Acute solvent

syndrome

May have anesthetic effects

(drowsiness, dizziness, and

headache).[3][6][7][8]

Flammability Data
Isobutylcyclopentane is a flammable liquid.[3]

Table 3: Flammability Hazards

Hazard GHS Classification Details

Flammability
Flammable Liquid Category 3

(H226)
Flash Point: 31.5°C.[1][3]

Experimental Protocols
The following sections describe the standardized methodologies likely used to obtain the health

and safety data for Isobutylcyclopentane. These are based on OECD and ASTM guidelines.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
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This method is designed to assess the toxicity of a substance when administered orally in a

stepwise procedure.

Principle: The test substance is administered orally to a group of animals (typically rodents)

at one of a series of fixed dose levels (5, 50, 300, and 2000 mg/kg body weight).[9] The

absence or presence of mortality in a group of animals determines the next step, allowing for

classification of the substance.[9]

Procedure:

A starting dose is selected based on available information.

The substance is administered to a group of three female rats by gavage.[9]

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.[10]

If mortality occurs, the test is repeated with a lower dose. If no mortality occurs, a higher

dose is used.[9]

The procedure is continued until the dose causing mortality is identified or no mortality is

observed at the highest dose level.[11]

Data Analysis: The results are used to classify the substance according to the Globally

Harmonised System (GHS).[12]

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro test method is used to identify substances that are irritant to the skin.

Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)

model, which mimics the biochemical and physiological properties of the upper layers of

human skin.[1][13] Skin irritation is identified by its ability to decrease cell viability below a

defined threshold.[14]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://senzagen.com/skin-irritation-oecd-tg-439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The test substance is applied to the surface of the RhE tissue.[14]

After a defined exposure period, the substance is removed by washing.

The viability of the skin model is assessed using a cell viability assay, such as the MTT

assay.[14]

Data Analysis: If the mean tissue viability is reduced to ≤ 50% of the negative control, the

substance is classified as a skin irritant (GHS Category 2).[1][14]

Acute Eye Irritation - OECD Test Guideline 405 (Acute
Eye Irritation/Corrosion)
This in vivo test is used to assess the potential of a substance to cause eye irritation or

corrosion.

Principle: The test substance is applied in a single dose to one eye of an experimental

animal (typically an albino rabbit), with the untreated eye serving as a control.[15][16] The

degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva, cornea,

and iris at specific intervals.[15]

Procedure:

A small amount of the test substance is instilled into the conjunctival sac of one eye.[17]

The eyes are examined at 1, 24, 48, and 72 hours after application.[16]

The severity of ocular lesions is scored.

Data Analysis: The scores are evaluated to determine the irritant potential of the substance.

The reversibility of the lesions is also assessed.[16]

Aquatic Toxicity - OECD Test Guideline 203 (Fish, Acute
Toxicity Test)
This test is designed to determine the median lethal concentration (LC50) of a substance to

fish.
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Principle: Fish are exposed to the test substance added to water at a range of

concentrations for a period of 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours,

and the LC50 is calculated at the end of the exposure period.

Procedure:

Groups of fish are exposed to different concentrations of the test substance in a controlled

environment.

A control group is exposed to water without the test substance.

Observations of mortality and any sublethal effects are made and recorded.

Data Analysis: The LC50, the concentration that is lethal to 50% of the test fish, is

determined statistically.

Flammability - ASTM D56 (Standard Test Method for
Flash Point by Tag Closed Cup Tester)
This method is used to determine the flash point of volatile liquids.[18]

Principle: A sample of the liquid is placed in a closed cup and heated at a controlled rate.[18]

A small flame is periodically passed over the opening in the cup. The flash point is the lowest

temperature at which the vapors above the liquid ignite.[18]

Procedure:

The sample is placed in the test cup of the Tag Closed Cup Tester.

The sample is heated at a slow, constant rate.

An ignition source is applied at specified intervals.

Data Analysis: The temperature at which a flash is observed is recorded as the flash point.
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Chemical Hazard Assessment Workflow
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The following diagram illustrates a general workflow for assessing the hazards of a chemical

substance, incorporating the experimental protocols described above.

Initial Assessment

Toxicological Testing Ecotoxicological Testing Physical Hazard Testing

Risk Management

Physicochemical Properties

GHS Classification

 informs
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Caption: General workflow for chemical hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1594832?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594832?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. Buy Isobutylcyclopentane | 3788-32-7 [smolecule.com]

3. store.astm.org [store.astm.org]

4. Page loading... [guidechem.com]

5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

6. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]

7. Isobutylcyclopentane - Hazardous Agents | Haz-Map [haz-map.com]

8. Isobutylcyclopentane | C9H18 | CID 77414 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

11. oecd.org [oecd.org]

12. researchgate.net [researchgate.net]

13. senzagen.com [senzagen.com]

14. x-cellr8.com [x-cellr8.com]

15. nucro-technics.com [nucro-technics.com]

16. oecd.org [oecd.org]

17. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX
[slideshare.net]

18. lcslaboratory.com [lcslaboratory.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Isobutylcyclopentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594832#health-and-safety-data-for-
isobutylcyclopentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.smolecule.com/products/s1905854
https://store.astm.org/d3278-21.html
https://www.guidechem.com/encyclopedia/isobutylcyclopentane-dic280807.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://haz-map.com/Agents/13487
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutylcyclopentane
https://www.researchgate.net/profile/Yadu-Dey/post/Can_anybody_tell_me_in_acute_oral_tox_studies_If_animals_dies_within_24_hrs_of_dose_administration_then_should_histopathology_be_carried_out_or_not/attachment/59d641c679197b807799dae2/AS%3A436330493681666%401481040704927/download/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://senzagen.com/skin-irritation-oecd-tg-439/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://lcslaboratory.com/flash-point-laboratory-test-for-msds-development-and-tdg-classification/
https://www.benchchem.com/product/b1594832#health-and-safety-data-for-isobutylcyclopentane
https://www.benchchem.com/product/b1594832#health-and-safety-data-for-isobutylcyclopentane
https://www.benchchem.com/product/b1594832#health-and-safety-data-for-isobutylcyclopentane
https://www.benchchem.com/product/b1594832#health-and-safety-data-for-isobutylcyclopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1594832?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

